Cas no 1261889-49-9 (3-(4-Ethylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Ethylphenyl)-5-methoxybenzoic acid
• CAS No: 1261889-49-9
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18319324
• CID: 2761489
• PubChem ID: 53225250
• Update Time: 2025-04-21

3-(4-Ethylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319324
• 1261889-49-9
• 3-(4-ETHYLPHENYL)-5-METHOXYBENZOIC ACID
• DTXSID40688982
• 3-(4-Ethylphenyl)-5-methoxybenzoic acid, 95%
• 4'-Ethyl-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Ethylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319324
• Inchi： 1S/C16H16O3/c1-3-11-4-6-12(7-5-11)13-8-14(16(17)18)10-15(9-13)19-2/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： MTDIMZPYPYLNJP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų